Cas no 1261477-92-2 (2-Bromo-2'-fluoro-6'-(difluoromethoxy)propiophenone)

• Product Name: 2-Bromo-2'-fluoro-6'-(difluoromethoxy)propiophenone
• CAS No: 1261477-92-2
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• CID: 4989615
• Update Time: 2025-06-25

2-Bromo-2'-fluoro-6'-(difluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2'-fluoro-6'-(difluoromethoxy)propiophenone

• Inchi： 1S/C10H8BrF3O2/c1-5(11)9(15)8-6(12)3-2-4-7(8)16-10(13)14/h2-5,10H,1H3
• InChI Key： HPIFGFOROXWUAQ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1OC(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-2'-fluoro-6'-(difluoromethoxy)propiophenone

Professional Introduction to Compound with CAS No 1261477-92-2 and Product Name: 2-Bromo-2'-fluoro-6'-(difluoromethoxy)propiophenone

The compound with the CAS number 1261477-92-2 and the product name 2-Bromo-2'-fluoro-6'-(difluoromethoxy)propiophenone represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of multiple fluorine atoms and bromine substituents makes it a versatile intermediate for constructing complex molecular architectures, which is highly valuable in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the design of novel therapeutic agents. The 2-Bromo-2'-fluoro-6'-(difluoromethoxy)propiophenone molecule, with its distinct substitution pattern, exhibits promising pharmacological properties that make it an attractive candidate for further investigation. The bromine atom at the 2-position and the fluoro groups at the 2' and 6' positions contribute to its reactivity and selectivity, enabling precise modifications that can be tailored for specific biological targets.

In the realm of synthetic methodologies, this compound has been utilized as a key precursor in the preparation of fluorinated heterocycles, which are known for their enhanced metabolic stability and improved bioavailability. The difluoromethoxy group at the 6' position further enhances its utility by providing a handle for further functionalization through nucleophilic substitution or metal-catalyzed cross-coupling reactions. These transformations are crucial for constructing intricate molecular frameworks that mimic natural products or designed scaffolds.

The pharmaceutical industry has shown particular interest in fluorinated compounds due to their ability to modulate receptor binding affinities and metabolic pathways. For instance, studies have demonstrated that the introduction of fluorine atoms can lead to increased binding affinity to enzymes and receptors, thereby improving drug efficacy. The 2-Bromo-2'-fluoro-6'-(difluoromethoxy)propiophenone compound, with its dual fluorination at the 2' and 6' positions, is a prime example of how strategic fluorination can enhance pharmacological properties.

Moreover, the compound's structural features make it a valuable tool in computational chemistry and molecular modeling. Researchers are leveraging advanced computational techniques to predict how modifications at specific positions will affect the compound's overall behavior. This approach has led to the identification of novel analogs with improved pharmacokinetic profiles. The bromo substituent at the 2-position also plays a critical role in these studies, as it provides a site for further chemical manipulation while maintaining structural integrity.

Recent breakthroughs in green chemistry have also influenced the synthesis of this compound. Efforts are underway to develop more sustainable methods for producing fluorinated intermediates like 2-Bromo-2'-fluoro-6'-(difluoromethoxy)propiophenone without compromising yield or purity. These advancements align with global initiatives to reduce environmental impact while maintaining high standards of chemical synthesis. Techniques such as catalytic hydrogenation and solvent-free reactions are being explored to achieve these goals.

The versatility of this compound extends beyond pharmaceutical applications; it is also being explored in materials science and agrochemicals. For example, fluorinated compounds are known to exhibit unique electronic properties that make them suitable for use in organic semiconductors and optoelectronic devices. Additionally, their stability under various environmental conditions makes them ideal candidates for developing next-generation pesticides and herbicides.

In conclusion, 2-Bromo-2'-fluoro-6'-(difluoromethoxy)propiophenone (CAS No 1261477-92-2) stands out as a multifaceted compound with broad applications across multiple scientific disciplines. Its structural features enable diverse synthetic pathways, making it a valuable intermediate in drug development and material science. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly significant role in advancing scientific knowledge and innovation.